5-Bromo-3-(thiophen-2-yl)-1H-indazole

• IUPAC Name: 5-bromo-3-thiophen-2-yl-1H-indazole
• InChI: InChI=1S/C11H7BrN2S/c12-7-3-4-9-8(6-7)11(14-13-9)10-2-1-5-15-10/h1-6H,(H,13,14)
• InChI Key: HCQXXMHJJVLCNV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=NNC3=C2C=C(C=C3)Br
• Molecular Formula: C11H7BrN2S
• DSSTOX Substance ID: DTXSID50670297
• Molecular Weight: 279.16 g/mol
• CAS RN: 911305-81-2

Description

5-Bromo-3-(thiophen-2-yl)-1H-indazole, also known as 5-Br-3-T-Indazole, is a heterocyclic compound and an analogue of indazole. It is an organic compound with a molecular formula of C8H6BrNS, and it has a molar mass of 233.09 g/mol. 5-Br-3-T-Indazole has a variety of uses in scientific research and is an important compound in the fields of organic and medicinal chemistry.

Scientific Research Applications

Synthesis and Characterization

5-Bromo-3-(thiophen-2-yl)-1H-indazole and its derivatives are synthesized through various chemical processes, often involving regioselective protection and subsequent amine coupling reactions. These compounds are of interest due to their potential biological activities and applications in drug development. For instance, indazoles are selectively protected under specific conditions, leading to novel derivatives through Buchwald reactions with various amines (Slade et al., 2009).

Antimicrobial and Antifungal Activities

The synthesis of new S-derivatives of 5-(5-bromofuran-2-yl)-4-methyl-1,2,4-triazol-3-thiols, closely related to the compound of interest, demonstrates significant antibacterial activity against various microbial strains. These compounds compete with kanamycin, suggesting potential for further investigation against multi-resistant strains of microorganisms (Voprosy Khimii i Khimicheskoi Tekhnologii, 2020).

Anticancer Potential

Research into the synthesis, characterization, and evaluation of novel compounds combining thiophene and benzimidazole or 1,2,4-triazole moieties highlights the interest in thiophene-containing compounds due to their diverse biological activities, including anticancer, antibacterial, antiviral, and antioxidant properties. These findings suggest the potential utility of thiophene-containing derivatives in cancer treatment (Mabkhot et al., 2017).

Antidepressant Properties

Compounds synthesized from 3,5-dibromo-1-(1,1-dioxothietan-3-yl)-1,2,4-triazole, through reactions with sodium phenolates and thiophenolate, have shown antidepressant properties in tail-suspension and forced-swim tests, comparable to imipramine. These compounds are predicted to have low toxicity risks and satisfactory pharmacokinetic characteristics, complying with Lipinski’s rule of five (Klen et al., 2017).

Mechanism of Action

Target of Action

Indole derivatives, which share a similar structure, have been found to bind with high affinity to multiple receptors . This suggests that 5-Bromo-3-(thiophen-2-yl)-1H-indazole may also interact with various biological targets.

Mode of Action

It is known that indole derivatives can interact with their targets in a variety of ways, leading to changes in cellular processes . The bromine and thiophene groups in this compound may enhance its binding affinity or alter its interaction with targets.

Biochemical Pathways

Indole derivatives have been reported to possess various biological activities, suggesting that they may affect a wide range of biochemical pathways .

Result of Action

Indole derivatives have been reported to exhibit a range of biological activities, including antiviral, anti-inflammatory, and anticancer effects . Therefore, this compound may have similar effects.